Cas no 14548-72-2 (2-Propanol,1,1'-(cyclohexylimino)bis-)

2-Propanol,1,1'-(cyclohexylimino)bis- structure
14548-72-2 structure
Product name:2-Propanol,1,1'-(cyclohexylimino)bis-
CAS No:14548-72-2
MF:C12H25NO2
MW:215.3324
CID:180677
PubChem ID:85750

2-Propanol,1,1'-(cyclohexylimino)bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1,1'-(cyclohexylimino)bis-
    • 1,1'-(cyclohexylimino)bispropan-2-ol
    • 1-[cyclohexyl(2-hydroxypropyl)amino]propan-2-ol
    • 1,1'-(cyclohexylimino)dipropan-2-ol
    • 2-Propanol,1,1'-(cyclohexylimino)di- (8CI)
    • Cyclohexyl diisopropanolamine
    • Einecs 238-591-4
    • 1,1'-(Cyclohexylimino)bis(2-propanol)
    • SCHEMBL810839
    • 1,1'-(Cyclohexylazanediyl)di(propan-2-ol)
    • 2-Propanol, 1,1'-(cyclohexylimino)bis-
    • 1,1'-(Cyclohexylazanediyl)bis(propan-2-ol)
    • DTXSID40932614
    • NS00053933
    • 14548-72-2
    • Inchi: 1S/C12H25NO2/c1-10(14)8-13(9-11(2)15)12-6-4-3-5-7-12/h10-12,14-15H,3-9H2,1-2H3
    • InChI Key: QMEZIAQDVYFSDQ-UHFFFAOYSA-N
    • SMILES: C1(N(CC(O)C)CC(O)C)CCCCC1

Computed Properties

  • Exact Mass: 215.18865
  • Monoisotopic Mass: 215.188529
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.01
  • Boiling Point: 357.2°C at 760 mmHg
  • Flash Point: 170.7°C
  • Refractive Index: 1.502
  • PSA: 43.7

2-Propanol,1,1'-(cyclohexylimino)bis- Related Literature

Additional information on 2-Propanol,1,1'-(cyclohexylimino)bis-

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